Cas no 1875825-08-3 (Methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate)

Methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate structure
1875825-08-3 structure
Product Name:Methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate
CAS No:1875825-08-3
MF:C10H16N2O2S
MW:228.311241149902
CID:5809947
PubChem ID:165826565
Update Time:2024-01-11

Methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-1458384
    • 1875825-08-3
    • methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate
    • Methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate
    • Inchi: 1S/C10H16N2O2S/c1-5(2)6(3)8-7(9(13)14-4)12-10(11)15-8/h5-6H,1-4H3,(H2,11,12)
    • InChI Key: ZTIHKYSLWCFZQL-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(C(=O)OC)=C1C(C)C(C)C

Computed Properties

  • Exact Mass: 228.09324893g/mol
  • Monoisotopic Mass: 228.09324893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 93.4Ų

Methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1458384-0.05g
methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate
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$959.0 2023-06-06
Enamine
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methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate
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Enamine
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methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate
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Enamine
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Enamine
EN300-1458384-5.0g
methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate
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Enamine
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methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate
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Enamine
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Methyl 2-amino-5-(3-methylbutan-2-yl)-1,3-thiazole-4-carboxylate Related Literature

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